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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-4,4'-Bis(3,5-di-tert-butyl-4-methoxyphenyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-
diyl)bis(diphenylphosphine), commonly known as (R)-Dtbm-segphos, is a chiral biaryl
phosphine ligand renowned for its steric bulk and electron-rich nature. These properties make it
a highly effective ligand in asymmetric catalysis, particularly in palladium-catalyzed cross-
coupling reactions where high enantioselectivity is required. This document provides detailed
application notes and experimental protocols for the use of (R)-Dtbm-segphos in two distinct
palladium-catalyzed transformations.

Application 1: Enantioselective Domino
Carbopalladation/C(sp3)-Pd Capture

This protocol outlines a palladium-catalyzed enantioselective domino reaction between N-
methylacrylamide and N-tosylhydrazones. The reaction proceeds via a cationic Heck cascade,
enabling the synthesis of chiral oxindoles with high enantiomeric excess.
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Entry N-Tosylhydrazone Yield (%)[1] ee (%)[1]

1 Benzaldehyde 65 95
4-

2 68 96
Methylbenzaldehyde
4-

3 72 97
Methoxybenzaldehyde
4-

4 2 94
Chlorobenzaldehyde

5 2-Naphthaldehyde 60 93

Experimental Protocol

Materials:

Pdz(dba)s (Tris(dibenzylideneacetone)dipalladium(0))
e (R)-Dtbm-segphos

o N-methylacrylamide

e Substituted N-tosylhydrazone

o Triethylamine (EtsN)

¢ Silver bromide (AgBr)

e 1,2-Dichloroethane (1,2-DCE), anhydrous

e N,N-Dimethylformamide (DMF), anhydrous

e Schlenk tube

e Magnetic stirrer

Procedure:[1]
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To an oven-dried Schlenk tube under an argon atmosphere, add Pdz(dba)s (15 mol %) and
(R)-Dtbm-segphos (30 mol %).

Add 1 mL of anhydrous 1,2-DCE to the Schlenk tube and stir the mixture at room
temperature for 20 minutes to pre-treat the catalyst and ligand.

In a separate vial, dissolve the N-tosylhydrazone (0.15 mmol) in 1 mL of anhydrous DMF.

To the Schlenk tube containing the pre-treated catalyst, add N-methylacrylamide (0.1 mmol),
AgBr (1 equiv), and EtsN (2.8 equiv).

Heat the reaction mixture to 80 °C.

Add the solution of N-tosylhydrazone dropwise to the reaction mixture over a period of 4
hours using a syringe pump.

Stir the reaction mixture at 80 °C for 24 hours.

After completion, cool the reaction to room temperature and quench with saturated aqueous
NHaCl.

Extract the mixture with ethyl acetate, dry the organic layer over anhydrous Na2SOa4, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Determine the enantiomeric excess (ee) by HPLC on a chiral stationary phase.

Reaction Workflow
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Caption: Experimental workflow for the domino carbopalladation.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3004171?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3004171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Application 2: Kinetic Resolution of Tertiary
Propargylic Alcohols

This application describes the use of a pre-formed Pd((R)-DTBM-SEGphos)Cl: catalyst for the

kinetic resolution of racemic tertiary propargylic alcohols through an asymmetric carboxylation

reaction. This method provides access to both enantioenriched tertiary propargylic alcohols and

optically active tetrasubstituted 2,3-allenoic acids.

Data Presentation
Entry Substrate Product Yield (%)[2] ee (%)[2]
2-phenyloct-3- S)-2-phenyloct-
1 pheny (S)-2-phenyloc 46 08
yn-2-ol 3-yn-2-ol
2-phenyloct-3- S)-2,3-allenoi
5 phenyloc (S) allenoic 45 o1
yn-2-ol acid
2-(4-
3 methylphenyl)oct  (S)-alcohol 47 97
-3-yn-2-ol
2-(4-
4 methoxyphenyl)o  (S)-alcohol 45 >99
ct-3-yn-2-ol
2-(4-
5 chlorophenyl)oct-  (S)-alcohol 48 96
3-yn-2-ol
Experimental Protocol
Materials:
e Pd((R)-DTBM-SEGphos)Cl2
o Racemic tertiary propargylic alcohol
e (PhO)2POOH (Diphenyl phosphate)
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Potassium carbonate (K2COs)

Tetrahydrofuran (THF), anhydrous

Carbon dioxide (COz, balloon)

Schlenk tube

Magnetic stirrer

Procedure:[2]

To an oven-dried Schlenk tube, add Pd((R)-DTBM-SEGphos)Clz (5 mol %), (PhO)2POOH
(20 mol %), and K2COs (2.0 equiv).

o Evacuate and backfill the tube with argon three times.

e Add anhydrous THF (1 mL) to the Schlenk tube.

e Add the racemic tertiary propargylic alcohol (0.1 mmol) to the mixture.

o Evacuate and backfill the tube with carbon dioxide (1 atm, balloon) three times.

« Stir the reaction mixture at 20 °C for 36 hours for the kinetic resolution to yield the
enantioenriched alcohol. For the synthesis of the allenoic acid, reduce the reaction time to 12
hours.

» After the reaction is complete, quench with water and extract with diethyl ether.

e Dry the combined organic layers over anhydrous NazSOa4 and concentrate under reduced
pressure.

 Purify the crude product by flash column chromatography on silica gel.

o Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Catalytic Cycle
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Caption: Proposed catalytic cycle for kinetic resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3004171#using-r-dtbm-segphos-in-palladium-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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